Cas no 1249872-73-8 (Methyl 2-(5-fluoropyridin-3-yl)propanoate)

• Product Name: Methyl 2-(5-fluoropyridin-3-yl)propanoate
• CAS No: 1249872-73-8
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD16748982
• CID: 5050653
• PubChem ID: 56828313
• Update Time: 2025-06-28

Methyl 2-(5-fluoropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-fluoropyridin-3-yl)propanoate
• Methyl 2-(5-fluoropyridin-3-yl)propanoate

• MDL： MFCD16748982
• Inchi： 1S/C9H10FNO2/c1-6(9(12)13-2)7-3-8(10)5-11-4-7/h3-6H,1-2H3
• InChI Key： MBCKTRRPLCQQRC-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methyl 2-(5-fluoropyridin-3-yl)propanoate

Methyl 2-(5-fluoropyridin-3-yl)propanoate: A Comprehensive Overview

Methyl 2-(5-fluoropyridin-3-yl)propanoate, also known by its CAS number 1249872-73-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a propanoate moiety, further connected to a fluorinated pyridine ring. The presence of the fluorine atom at the 5-position of the pyridine ring introduces distinct electronic and steric properties, making this compound a valuable tool in various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-(5-fluoropyridin-3-yl)propanoate. Researchers have explored various methodologies, including transition-metal catalyzed coupling reactions and palladium-mediated cross-couplings, to construct this compound with high precision. These methods not only enhance the yield but also ensure the purity required for downstream applications. The ability to synthesize this compound on a larger scale has opened new avenues for its use in drug discovery and material science.

In the realm of pharmacology, Methyl 2-(5-fluoropyridin-3-yl)propanoate has shown promising activity as a potential drug candidate. Studies have demonstrated its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases, including cancer and neurodegenerative disorders. The fluorinated pyridine ring plays a crucial role in enhancing the compound's bioavailability and selectivity, making it an attractive lead for further optimization.

The structural versatility of this compound has also led to its application in materials science. Researchers have investigated its use as a precursor for advanced materials, such as organic semiconductors and stimuli-responsive polymers. The incorporation of Methyl 2-(5-fluoropyridin-3-yl)propanoate into polymer frameworks has been shown to improve mechanical properties and thermal stability, making it a valuable component in the development of next-generation materials.

From an environmental perspective, the synthesis and application of Methyl 2-(5-fluoropyridin-3-yl)propanoate have been carefully evaluated to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. Additionally, studies on its biodegradability and toxicity have provided critical insights into its safe handling and disposal.

In conclusion, Methyl 2-(5-fluoropyridin-3-yl)propanoate (CAS No. 1249872-73-8) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse applications across multiple disciplines, underscores its importance in contemporary science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing both scientific knowledge and technological innovation.